molecular formula C16H19FN4O2 B6671097 N-[[(2R,3S)-2-(4-fluorophenyl)oxolan-3-yl]methyl]-3-(1H-1,2,4-triazol-5-yl)propanamide

N-[[(2R,3S)-2-(4-fluorophenyl)oxolan-3-yl]methyl]-3-(1H-1,2,4-triazol-5-yl)propanamide

Cat. No.: B6671097
M. Wt: 318.35 g/mol
InChI Key: NKIDSQIDQKTDQC-LRDDRELGSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[[(2R,3S)-2-(4-fluorophenyl)oxolan-3-yl]methyl]-3-(1H-1,2,4-triazol-5-yl)propanamide is a synthetic organic compound that features a complex structure with multiple functional groups, including a fluorophenyl group, an oxolane ring, and a triazole moiety

Properties

IUPAC Name

N-[[(2R,3S)-2-(4-fluorophenyl)oxolan-3-yl]methyl]-3-(1H-1,2,4-triazol-5-yl)propanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H19FN4O2/c17-13-3-1-11(2-4-13)16-12(7-8-23-16)9-18-15(22)6-5-14-19-10-20-21-14/h1-4,10,12,16H,5-9H2,(H,18,22)(H,19,20,21)/t12-,16-/m0/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NKIDSQIDQKTDQC-LRDDRELGSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COC(C1CNC(=O)CCC2=NC=NN2)C3=CC=C(C=C3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1CO[C@H]([C@@H]1CNC(=O)CCC2=NC=NN2)C3=CC=C(C=C3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H19FN4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

318.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

    Starting Materials: The synthesis typically begins with commercially available starting materials such as 4-fluorobenzaldehyde, oxirane, and 1H-1,2,4-triazole.

    Step 1 Formation of the Oxolane Ring: The oxolane ring can be formed via a nucleophilic ring-opening reaction of oxirane with 4-fluorobenzaldehyde under basic conditions.

    Step 2 Formation of the Triazole Moiety: The triazole ring is introduced through a cyclization reaction involving hydrazine and an appropriate nitrile derivative.

    Step 3 Coupling Reactions: The intermediate compounds are then coupled using standard amide bond formation techniques, such as the use of coupling reagents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole).

Industrial Production Methods

In an industrial setting, the synthesis of N-[[(2R,3S)-2-(4-fluorophenyl)oxolan-3-yl]methyl]-3-(1H-1,2,4-triazol-5-yl)propanamide would involve optimization of reaction conditions to maximize yield and purity. This includes:

    Large-scale reactors: Use of large-scale reactors to handle bulk quantities of reagents.

    Continuous flow chemistry: Implementation of continuous flow chemistry to enhance reaction efficiency and safety.

    Purification: Advanced purification techniques such as crystallization, chromatography, and recrystallization to ensure high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

    Oxidation: The compound can undergo oxidation reactions, particularly at the oxolane ring, leading to the formation of carbonyl-containing derivatives.

    Reduction: Reduction reactions can target the triazole ring, potentially converting it to a dihydrotriazole derivative.

Common Reagents and Conditions

    Oxidizing Agents: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃).

    Reducing Agents: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄).

    Substitution Reagents: Halogens (Cl₂, Br₂), nitrating agents (HNO₃).

Major Products

    Oxidation Products: Aldehydes, ketones.

    Reduction Products: Dihydrotriazole derivatives.

    Substitution Products: Halogenated or nitrated fluorophenyl derivatives.

Scientific Research Applications

N-[[(2R,3S)-2-(4-fluorophenyl)oxolan-3-yl]methyl]-3-(1H-1,2,4-triazol-5-yl)propanamide has several applications in scientific research:

    Medicinal Chemistry: It is explored for its potential as an antifungal, antibacterial, or antiviral agent due to the presence of the triazole ring, which is known for its bioactivity.

    Biological Studies: Used in studies to understand the interaction of triazole-containing compounds with biological targets such as enzymes and receptors.

    Pharmaceutical Development: Investigated as a lead compound in the development of new drugs targeting specific diseases.

Mechanism of Action

The mechanism of action of N-[[(2R,3S)-2-(4-fluorophenyl)oxolan-3-yl]methyl]-3-(1H-1,2,4-triazol-5-yl)propanamide involves its interaction with molecular targets such as enzymes and receptors. The triazole ring can bind to the active site of enzymes, inhibiting their activity. The fluorophenyl group enhances the compound’s binding affinity and specificity, while the oxolane ring provides structural stability.

Comparison with Similar Compounds

Similar Compounds

    Fluconazole: Another triazole-containing antifungal agent.

    Itraconazole: A triazole derivative used to treat fungal infections.

    Voriconazole: A broad-spectrum antifungal agent with a triazole ring.

Uniqueness

N-[[(2R,3S)-2-(4-fluorophenyl)oxolan-3-yl]methyl]-3-(1H-1,2,4-triazol-5-yl)propanamide is unique due to its specific combination of functional groups, which may confer distinct pharmacokinetic and pharmacodynamic properties compared to other triazole derivatives. Its structural features allow for potential modifications to enhance its efficacy and reduce side effects.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.